6-fluoro-2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole

• IUPAC Name: 6-fluoro-2-[3-[(2-methylimidazol-1-yl)methyl]azetidin-1-yl]-1,3-benzothiazole
• InChI: InChI=1S/C15H15FN4S/c1-10-17-4-5-19(10)7-11-8-20(9-11)15-18-13-3-2-12(16)6-14(13)21-15/h2-6,11H,7-9H2,1H3
• InChI Key: KRDXQDGGHDHGOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1CC2CN(C2)C3=NC4=C(S3)C=C(C=C4)F
• Molecular Formula: C15H15FN4S
• Molecular Weight: 302.4 g/mol
• CAS No.: 2640830-07-3

Description

The compound 6-fluoro-2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole features a benzothiazole core substituted with a fluorine atom at position 6 and a 3-[(2-methylimidazolyl)methyl]azetidine group at position 2. Benzothiazoles are renowned for their pharmacological versatility, including antitumor, antimicrobial, and anti-inflammatory activities .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below highlights key structural differences and biological activities of related benzothiazole/benzimidazole derivatives:

Compound Name	Core Structure	Substituent at Position 2	Fluorine Position	Biological Activities	Reference
Target Compound	Benzothiazole	3-[(2-Methylimidazolyl)methyl]azetidinyl	6	Not reported in evidence	-
6-Fluoro-N-[3-(Imidazol-1-yl)propyl]-1,3-benzothiazol-2-amine	Benzothiazole	3-(Imidazolyl)propylamine	6	Not specified (Parchem)
2-((1H-Imidazol-1-yl)Methyl)-5-Fluoro-6-Substituted Benzimidazoles	Benzimidazole	(Imidazolyl)methyl	5	Antitubercular, Antifungal
Imidazo(2,1-b)Benzothiazoles	Benzothiazole	Fused imidazo ring	Various	Anti-inflammatory, Antitumor
1-(6-Fluoro-Benzothiazol-2-yl)-Pyrazole-4-Carbaldehyde	Benzothiazole	Pyrazole-4-carbaldehyde	6	Antitumor, HIV-1 protease inhibition

Key Observations:

Core Structure: The benzothiazole core is shared across most compounds, while benzimidazoles (e.g., ) replace the sulfur atom with a nitrogen, altering electronic properties and hydrogen-bonding capacity .

Fluorine Position :

• Fluorine at position 6 (target compound, ) or 5 () influences steric and electronic effects. Position 6 is associated with improved metabolic stability in benzothiazoles .

Substituents at Position 2 :

• The target compound’s azetidine-imidazole group introduces rigidity, which may enhance binding specificity compared to flexible propyl chains () or triazole-acetamide linkages ().
• Benzimidazoles with imidazolylmethyl groups () exhibit antifungal activity, suggesting the imidazole moiety is critical for targeting microbial enzymes .

Biological Activities :

• Imidazo-fused benzothiazoles () show broad-spectrum activity, including anti-inflammatory and antitumor effects .
• Pyrazole-substituted derivatives () demonstrate HIV-1 protease inhibition, highlighting the role of heterocyclic substituents in antiviral targeting .

Pharmacological Advantages and Limitations

• 2-Methylimidazole: Increases lipophilicity, which may enhance blood-brain barrier penetration for CNS-targeted therapies .
• Limitations :
  • The azetidine’s small ring size may limit solubility, requiring formulation optimization.
  • Lack of in vivo data in the evidence necessitates further pharmacokinetic studies.